Cas no 254737-43-4 (2-(3-tritylsulfanylpropyl)pentanedioic Acid)
254737-43-4 structure
Product Name:2-(3-tritylsulfanylpropyl)pentanedioic Acid
CAS No:254737-43-4
MF:C27H28O4S
MW:448.573826789856
CID:2837950
PubChem ID:11134118
Update Time:2025-04-21
2-(3-tritylsulfanylpropyl)pentanedioic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-[(triphenylmethyl)thio]-1,3-hexanedicarboxylic acid
- 2-(3-tritylsulfanylpropyl)pentanedioic Acid
- YPOHEPOKCFGNMF-UHFFFAOYSA-N
- DTXSID50456417
- SCHEMBL12589473
- BDBM50127613
- CHEMBL417214
- 254737-43-4
- 2-(3-Tritylsulfanyl-propyl)-pentanedioic acid
-
- Inchi: 1S/C27H28O4S/c28-25(29)19-18-21(26(30)31)11-10-20-32-27(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-9,12-17,21H,10-11,18-20H2,(H,28,29)(H,30,31)
- InChI Key: YPOHEPOKCFGNMF-UHFFFAOYSA-N
- SMILES: S(CCCC(C(=O)O)CCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 448.17083054Da
- Monoisotopic Mass: 448.17083054Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 99.9Ų
2-(3-tritylsulfanylpropyl)pentanedioic Acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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